Cas no 62584-30-9 (3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile)
62584-30-9 structure
Product Name:3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile
CAS No:62584-30-9
MF:C9H2ClF6N
MW:273.562302112579
CID:499779
PubChem ID:22625193
Update Time:2025-04-19
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3,5-bis(trifluoromethyl)benzonitrile
- 3,5-bis-(Trifluoromethyl)-4-chlorobenzonitrile
- 3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE
- Benzonitrile, 4-chloro-3,5-bis(trifluoromethyl)-
- AC-4024
- C9H2ClF6N
- 62584-30-9
- DB-073152
- MFCD03412181
- DTXSID00627054
- AKOS015890069
- SCHEMBL7574862
- 3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile
-
- MDL： MFCD03412181
- Inchi： 1S/C9H2ClF6N/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2H
- InChI Key： TUWQECDDVRORJX-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=CC(C#N)=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 272.97800
- Monoisotopic Mass: 272.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- XLogP3: 4
Experimental Properties
- Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 217.1±35.0 ºC (760 Torr),
- Flash Point: 85.1±25.9 ºC,
- Refractive Index: 1.439
- Solubility: Almost insoluble (0.014 g/l) (25 º C),
- PSA: 23.79000
- LogP: 4.24928
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T790965-50mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T790965-100mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T790965-500mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 500mg |
$ 80.00 | 2022-06-02 | ||
| 1PlusChem | 1P00EEO7-100mg |
3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE |
62584-30-9 | 95% | 100mg |
$217.00 | 2024-04-22 | |
| 1PlusChem | 1P00EEO7-250mg |
3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE |
62584-30-9 | 95% | 250mg |
$328.00 | 2024-04-22 | |
| Aaron | AR00EEWJ-100mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 98% | 100mg |
$59.00 | 2025-02-11 | |
| Aaron | AR00EEWJ-250mg |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 98% | 250mg |
$102.00 | 2025-02-11 | |
| Aaron | AR00EEWJ-1g |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile |
62584-30-9 | 98% | 1g |
$276.00 | 2025-02-11 | |
| A2B Chem LLC | AG71399-100mg |
3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE |
62584-30-9 | 95% | 100mg |
$188.00 | 2024-04-19 | |
| A2B Chem LLC | AG71399-250mg |
3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE |
62584-30-9 | 95% | 250mg |
$288.00 | 2024-04-19 |
3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
62584-30-9 (3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile) Related Products
- 1735-54-2(4-Chloro-3-(trifluoromethyl)benzonitrile)
- 1813-33-8(2-Chloro-4-(trifluoromethyl)benzonitrile)
- 693245-52-2(3-Chloro-5-(trifluoromethyl)benzonitrile)
- 1092461-02-3(2,6-dichloro-3-(trifluoromethyl)benzonitrile)
- 328-87-0(4-Chloro-3-cyanobenzotrifluoride)
- 62584-24-1(Benzonitrile, 3,4-dichloro-5-(trifluoromethyl)-)
- 62584-32-1(2-CHLORO-3-(TRIFLUOROMETHYL)BENZONITRILE)
- 157021-61-9(2,6-Dichloro-4-(trifluoromethyl)benzonitrile)
- 129604-28-0(2-Chloro-6-(trifluoromethyl)benzonitrile)
- 1092460-79-1(3-Chloro-4-(trifluoromethyl)benzonitrile)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
